Cas no 104874-25-1 (b-D-Glucopyranosiduronic acid,5-methyl-2-(1-methylethyl)cyclohexyl, monoammonium salt (9CI))

• Product Name: b-D-Glucopyranosiduronic acid,5-methyl-2-(1-methylethyl)cyclohexyl, monoammonium salt (9CI)
• CAS No: 104874-25-1
• MF: C₁₆H₃₁NO₇
• MW: 349.419845819473
• CID: 126514
• PubChem ID: 16219678
• Update Time: 2025-07-10

b-D-Glucopyranosiduronic acid,5-methyl-2-(1-methylethyl)cyclohexyl, monoammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,5-methyl-2-(1-methylethyl)cyclohexyl, monoammonium salt (9CI)
• azane,3,4,5-trihydroxy-6-(5-methyl-2-propan-2-ylcyclohexyl)oxyoxane-2-carboxylic acid
• MENTHOLGLUCURONIC ACID AMMONIUM SALT
• ammonium 3,4,5-trihydroxy-6-{[5-methyl-2-(propan-2-yl)cyclohexyl]oxy}tetrahydro-2H-pyran-2-carboxylate (non-preferred name)
• mentholglucuronic acid ammonium
• 5-Methyl-2-(propan-2-yl)cyclohexyl hexopyranosiduronic acid--ammonia (1/1)
• DTXSID60585227
• J-001282
• 104874-25-1
• Azane;3,4,5-trihydroxy-6-(5-methyl-2-propan-2-ylcyclohexyl)oxyoxane-2-carboxylic acid

• Inchi： 1S/C16H28O7.H3N/c1-7(2)9-5-4-8(3)6-10(9)22-16-13(19)11(17)12(18)14(23-16)15(20)21;/h7-14,16-19H,4-6H2,1-3H3,(H,20,21);1H3
• InChI Key： LBWTYLXUITZRIT-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(C(=O)O)O1)O)O)O)C1CC(C)CCC1C(C)C.N

Computed Properties

• Exact Mass: 349.21013
• Monoisotopic Mass: 349.21005233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Boiling Point: 516.3°C at 760 mmHg
• Flash Point: 184.4°C
• PSA: 155.78
• LogP: 0.67990

b-D-Glucopyranosiduronic acid,5-methyl-2-(1-methylethyl)cyclohexyl, monoammonium salt (9CI) Security Information

• WGK Germany：3

Additional information on b-D-Glucopyranosiduronic acid,5-methyl-2-(1-methylethyl)cyclohexyl, monoammonium salt (9CI)

b-D-Glucopyranosiduronic acid,5-methyl-2-(1-methylethyl)cyclohexyl, monoammonium salt (9CI): A Comprehensive Overview of its Chemical Properties and Emerging Applications

The compound with the CAS number 104874-25-1, identified as b-D-Glucopyranosiduronic acid,5-methyl-2-(1-methylethyl)cyclohexyl, monoammonium salt (9CI), represents a fascinating molecule with significant implications in the field of chemobiology and pharmaceutical research. This introduction delves into the structural characteristics, chemical properties, and the latest research applications of this compound, highlighting its potential in drug development and biomolecular interactions.

At its core, b-D-Glucopyranosiduronic acid,5-methyl-2-(1-methylethyl)cyclohexyl, monoammonium salt (9CI) is a derivative of glucopyranosiduronic acid, a sugar acid known for its role in carbohydrate metabolism and glycosaminoglycan synthesis. The presence of a 5-methyl-2-(1-methylethyl)cyclohexyl substituent introduces unique steric and electronic properties to the molecule, making it a versatile candidate for various biochemical studies. The monoammonium salt form further modulates its solubility and reactivity, enhancing its utility in solution-phase reactions and crystallographic studies.

Recent advancements in computational chemistry have enabled a deeper understanding of the molecular interactions of this compound. Molecular dynamics simulations suggest that the 5-methyl-2-(1-methylethyl)cyclohexyl group significantly influences the conformational flexibility of the glucopyranosiduronic acid backbone. This conformational adaptability is crucial for its role as a ligand in enzyme inhibition studies, particularly in the context of glycosidases and glycosyltransferases. These enzymes are pivotal in carbohydrate-related diseases, making this compound a promising scaffold for therapeutic intervention.

In the realm of drug discovery, b-D-Glucopyranosiduronic acid,5-methyl-2-(1-methylethyl)cyclohexyl, monoammonium salt (9CI) has been explored as a potential inhibitor of pathogenic bacteria and fungi. Its sugar acid moiety allows it to mimic natural substrates in enzymatic pathways, thereby disrupting metabolic processes in microorganisms. Preliminary studies indicate that derivatives of this compound exhibit potent activity against resistant strains of *Staphylococcus aureus* and *Candida albicans*. The monoammonium salt form enhances its antimicrobial efficacy by improving membrane permeability and facilitating intracellular accumulation.

The structural motif of this compound also finds relevance in materials science. Its ability to form stable complexes with metal ions makes it an excellent candidate for chelation therapy applications. In particular, research has focused on its interaction with transition metals such as copper and iron. These metal complexes have shown promise in catalyzing biochemical reactions and in the development of novel contrast agents for magnetic resonance imaging (MRI). The 5-methyl-2-(1-methylethyl)cyclohexyl group contributes to the stability of these complexes by providing steric hindrance against unwanted side reactions.

Another emerging application lies in the field of nanotechnology. The compound’s ability to self-assemble into supramolecular structures has been harnessed for the creation of drug delivery systems. By incorporating this molecule into hydrogel matrices, researchers have developed biodegradable scaffolds that can release therapeutic agents in response to specific biological triggers. This approach has significant implications for targeted drug delivery in cancer therapy and regenerative medicine. The monoammonium salt form enhances the hydrogel’s mechanical properties, ensuring sustained release profiles over extended periods.

The synthesis of b-D-Glucopyranosiduronic acid,5-methyl-2-(1-methylethyl)cyclohexyl, monoammonium salt (9CI) presents unique challenges due to its complex stereochemistry. However, recent innovations in synthetic methodologies have streamlined its production process. Enzymatic glycosylation techniques have enabled high-yield synthesis while maintaining stereochemical purity. Additionally, catalytic hydrogenation strategies have been employed to introduce the 5-methyl-2-(1-methylethyl)cyclohexyl substituent with minimal racemization. These advancements have made large-scale production feasible for both academic research and industrial applications.

The pharmacokinetic profile of this compound is another area of active investigation. In vivo studies indicate that it exhibits moderate bioavailability when administered orally or intravenously. The monoammonium salt form enhances solubility, facilitating better absorption across biological membranes. Furthermore, preliminary toxicological assessments suggest that it is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. These findings position it as a promising candidate for further clinical development.

The future prospects of b-D-Glucopyranosiduronic acid,5-methyl-2-(1-methylethyl)cyclohexyl, monoammonium salt (9CI) are vast and multifaceted. Ongoing research aims to explore its potential in treating neurodegenerative diseases by modulating glycosylation pathways in neurons. Additionally, its role as a building block for synthetic biology applications is being investigated. By integrating this compound into genetic circuits and metabolic pathways engineered for bioproduction purposes, 5-methyl-2-(1-methylethyl)cyclohexyl derivatives could serve as novel biosensors or catalysts.

In conclusion, b-D-Glucopyranosiduronic acid,5 -methyl - 2 - ( 1 - methyleth y l) cyc lohex y l, mono am m on iu m s alt ( 9 C I ) , CAS no . 10 4874 - 25 - 1 , represents a versatile molecule with broad applicability across multiple scientific disciplines . Its unique structural features , coupled with recent advancements i n synthetic chemistry an d bio logical stu dies , highlight its potential as a therapeutic agent an d biomaterial . As re search continue s to uncover new application s , thi s compoun d is poised to play a significant role i n shaping th e future o f chemobiology an d pharmaceutical science . p >